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Introduction

Tyrosine kinase 2 (TYK2), a member of the Janus kinase (JAK) family, is a critical mediator of

cytokine signaling pathways essential for immune system regulation.[1][2] TYK2 is activated by

various cytokines, including Type I interferons (IFNs), interleukin (IL)-12, and IL-23, which are

pivotal in driving immune and inflammatory responses.[3][4] Dysregulation of the TYK2

signaling cascade is implicated in the pathogenesis of numerous autoimmune and

inflammatory diseases such as psoriasis, systemic lupus erythematosus (SLE), and

inflammatory bowel disease (IBD).[5][6] This has positioned TYK2 as a significant therapeutic

target for the development of novel inhibitors.[2][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals to establish a reliable and reproducible in vitro enzymatic kinase

activity assay for TYK2. We will cover the core principles, detailed protocols for a

luminescence-based assay, and alternative detection methods, along with data presentation for

inhibitor profiling.
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Upon cytokine binding to its corresponding cell surface receptor, TYK2, in conjunction with

other JAK family members (e.g., JAK1 or JAK2), is recruited to the receptor's intracellular

domain.[4] This proximity facilitates their auto- and trans-phosphorylation, leading to their

activation. The activated JAKs then phosphorylate the cytokine receptor, creating docking sites

for Signal Transducer and Activator of Transcription (STAT) proteins.[1] Recruited STATs are

subsequently phosphorylated by the JAKs, causing them to dimerize, translocate to the

nucleus, and regulate the transcription of target genes responsible for orchestrating

inflammatory and immune responses.[1][4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://www.bms.com/assets/bms/us/en-us/pdf/tyk2-pathway-fact-sheet.pdf
https://www.bms.com/assets/bms/us/en-us/pdf/tyk2-pathway-fact-sheet.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space Cell Membrane

Intracellular Space Nucleus

Cytokine
(e.g., IL-12, IL-23, Type I IFN) Cytokine Receptor

TYK2

JAK2

pSTAT

P

P

STAT pSTAT Dimer Gene Transcription

1. Reagent Preparation
(Enzyme, Substrate, ATP, Inhibitor)

2. Reaction Setup
Add Inhibitor, Master Mix

3. Initiate Reaction
Add TYK2 Enzyme

4. Incubation
(e.g., 45 min at RT)

5. Stop Reaction & Deplete ATP
Add ADP-Glo™ Reagent

6. Signal Generation
Add Kinase Detection Reagent

7. Data Acquisition
Read Luminescence

8. Data Analysis
Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1180145/docs?utm_src=pdf-body-img#application-notes-developing-a-robust-tyk2-enzymatic-kinase-activity-assay
https://www.benchchem.com/product/b1180145?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. bms.com [bms.com]

2. benchchem.com [benchchem.com]

3. TYK2 Tyrosine Kinase 2 Pathway [immunologypathways.com]

4. Current understanding of the role of tyrosine kinase 2 signaling in immune responses -
PMC [pmc.ncbi.nlm.nih.gov]

5. bellbrooklabs.com [bellbrooklabs.com]

6. bpsbioscience.com [bpsbioscience.com]

To cite this document: BenchChem. [Application Notes: Developing a Robust TYK2
Enzymatic Kinase Activity Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180145/docs#application-notes-developing-a-
robust-tyk2-enzymatic-kinase-activity-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.bms.com/assets/bms/us/en-us/pdf/tyk2-pathway-fact-sheet.pdf
https://www.benchchem.com/pdf/The_Pharmacology_of_Selective_TYK2_Inhibition_A_Technical_Guide.pdf
https://www.immunologypathways.com/immune-signaling-pathways/tyk2
https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://bellbrooklabs.com/applications/tyk2-assay/
https://bpsbioscience.com/media/wysiwyg/Kinases/82578.pdf
https://www.benchchem.com/product/b1180145/docs#application-notes-developing-a-robust-tyk2-enzymatic-kinase-activity-assay
https://www.benchchem.com/product/b1180145/docs#application-notes-developing-a-robust-tyk2-enzymatic-kinase-activity-assay
https://www.benchchem.com/product/b1180145/docs#application-notes-developing-a-robust-tyk2-enzymatic-kinase-activity-assay
https://www.benchchem.com/product/b1180145/docs#application-notes-developing-a-robust-tyk2-enzymatic-kinase-activity-assay
https://www.benchchem.com/product/b1180145?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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